Cas no 1351602-40-8 (2-(1,3-benzothiazol-2-yl)(methyl)amino-1-4-(pyridin-2-yl)piperazin-1-ylethan-1-one)

2-(1,3-benzothiazol-2-yl)(methyl)amino-1-4-(pyridin-2-yl)piperazin-1-ylethan-1-one structure
1351602-40-8 structure
Product Name:2-(1,3-benzothiazol-2-yl)(methyl)amino-1-4-(pyridin-2-yl)piperazin-1-ylethan-1-one
CAS No:1351602-40-8
MF:C19H21N5OS
MW:367.467941999435
CID:5920855
PubChem ID:56765755
Update Time:2025-08-15

2-(1,3-benzothiazol-2-yl)(methyl)amino-1-4-(pyridin-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzothiazol-2-yl)(methyl)amino-1-4-(pyridin-2-yl)piperazin-1-ylethan-1-one
    • 2-[(1,3-benzothiazol-2-yl)(methyl)amino]-1-[4-(pyridin-2-yl)piperazin-1-yl]ethan-1-one
    • AKOS024540094
    • 2-(benzo[d]thiazol-2-yl(methyl)amino)-1-(4-(pyridin-2-yl)piperazin-1-yl)ethan-1-one
    • 1351602-40-8
    • 2-(benzo[d]thiazol-2-yl(methyl)amino)-1-(4-(pyridin-2-yl)piperazin-1-yl)ethanone
    • F6225-0202
    • 2-[1,3-benzothiazol-2-yl(methyl)amino]-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone
    • VU0537780-1
    • Inchi: 1S/C19H21N5OS/c1-22(19-21-15-6-2-3-7-16(15)26-19)14-18(25)24-12-10-23(11-13-24)17-8-4-5-9-20-17/h2-9H,10-14H2,1H3
    • InChI Key: BOEUPKJMQRZBHL-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N(C)CC(N1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

  • Exact Mass: 367.14668148g/mol
  • Monoisotopic Mass: 367.14668148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 80.8Ų

2-(1,3-benzothiazol-2-yl)(methyl)amino-1-4-(pyridin-2-yl)piperazin-1-ylethan-1-one Pricemore >>

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